Cas no 5424-57-7 (Benzeneacetonitrile,4-methoxy-a-methyl-a-propyl-)

• Product Name: Benzeneacetonitrile,4-methoxy-a-methyl-a-propyl-
• CAS No: 5424-57-7
• MF: C₁₃H₁₇NO
• MW: 203.280183553696
• CID: 383831
• PubChem ID: 224025
• Update Time: 2025-04-19

Benzeneacetonitrile,4-methoxy-a-methyl-a-propyl- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,4-methoxy-a-methyl-a-propyl-
• 2-(4-methoxyphenyl)-2-methylpentanenitrile
• AC1L5CZO
• AC1Q4QMX
• AG-J-40595
• AR-1C7918
• CTK5A0156
• NSC12238
• NSC-12238
• DTXSID00279315
• 5424-57-7

• Inchi： 1S/C13H17NO/c1-4-9-13(2,10-14)11-5-7-12(15-3)8-6-11/h5-8H,4,9H2,1-3H3
• InChI Key： YORVPRRRMBFOER-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=CC=1)C(C#N)(C)CCC

Computed Properties

• Exact Mass: 203.13111
• Monoisotopic Mass: 203.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 33Ų

Experimental Properties

• PSA: 33.02